Cas no 1789313-24-1 (2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole
• CAS No: 1789313-24-1
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 5790761
• PubChem ID: 110471502
• Update Time: 2025-10-23

2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• AKOS027764663
• 1789313-24-1
• F6543-8568
• 1,3-dihydroisoindol-2-yl-(1-methyltriazol-4-yl)methanone
• 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole

• Inchi： 1S/C12H12N4O/c1-15-8-11(13-14-15)12(17)16-6-9-4-2-3-5-10(9)7-16/h2-5,8H,6-7H2,1H3
• InChI Key： ZFXUFIJJOJSIQD-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole

Comprehensive Overview of 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole (CAS No. 1789313-24-1)

The compound 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole (CAS No. 1789313-24-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a 1-methyl-1H-1,2,3-triazole moiety with a 2,3-dihydro-1H-isoindole scaffold, creating a versatile intermediate for drug discovery and material science applications. Its molecular formula and weight, along with its precise stereochemistry, make it a valuable candidate for further exploration in medicinal chemistry.

Recent trends in organic synthesis highlight the growing demand for triazole-based compounds, particularly in the development of kinase inhibitors and antimicrobial agents. The 1,2,3-triazole ring in this compound is known for its stability and ability to participate in hydrogen bonding, which enhances its bioavailability and target specificity. Researchers are increasingly focusing on isoindole derivatives due to their potential in treating neurological disorders and inflammatory conditions, making 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole a molecule of high interest.

From a synthetic perspective, the incorporation of a carbonyl group bridging the triazole and isoindole rings introduces additional reactivity, enabling further functionalization. This feature is particularly appealing for combinatorial chemistry approaches, where rapid diversification of molecular scaffolds is essential. The compound's solubility profile and stability under physiological conditions are also critical factors driving its adoption in high-throughput screening assays.

In the context of green chemistry, the synthesis of 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole has been optimized to minimize hazardous byproducts, aligning with the industry's shift toward sustainable practices. Catalytic methods, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), have been employed to construct the 1,2,3-triazole ring efficiently. These advancements address common search queries like "eco-friendly synthesis of triazole derivatives" and "scalable production of heterocyclic compounds," reflecting the compound's relevance in modern research.

The pharmacological potential of 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole is another area of active investigation. Preliminary studies suggest its applicability as a scaffold for designing G-protein-coupled receptor (GPCR) modulators, a class of targets implicated in numerous diseases. Its structural resemblance to known bioactive molecules has also sparked interest in repurposing strategies, a topic frequently searched in AI-driven drug discovery platforms.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are crucial for regulatory compliance and reproducibility in research. The compound's spectral data and crystallographic parameters are often requested in academic and industrial forums, underscoring its importance in the scientific community.

In summary, 2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-2,3-dihydro-1H-isoindole (CAS No. 1789313-24-1) represents a promising candidate for multidisciplinary research. Its structural complexity, synthetic accessibility, and therapeutic potential position it at the forefront of innovation in organic and medicinal chemistry. As the demand for novel heterocyclic compounds continues to rise, this molecule is poised to play a pivotal role in addressing contemporary challenges in drug development and material science.